Cas no 1117772-52-7 (1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)-)

• Product Name: 1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)-
• CAS No: 1117772-52-7
• MF: C₁₉H₂₂F₂O₂
• MW: 320.373592853546
• CID: 2853486
• Update Time: 2023-08-10

1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediol, 1-(2',4'-difluoro-2-methyl(1,1'-biphenyl)-4-yl)-
• Q27280238

• Inchi： 1S/C19H22F2O2/c1-13-11-14(19(23)5-3-2-4-10-22)6-8-16(13)17-9-7-15(20)12-18(17)21/h6-9,11-12,19,22-23H,2-5,10H2,1H3
• InChI Key： MLHURYYXRZMSBS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1C)C(CCCCCO)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 339
• XLogP3: 4
• Topological Polar Surface Area: 40.5